Cas no 32152-70-8 (Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-)

Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)- structure
32152-70-8 structure
Product Name:Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-
CAS No:32152-70-8
MF:C23H37NO5
MW:407.543587446213
CID:310632
PubChem ID:161735
Update Time:2025-04-19

Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)- Chemical and Physical Properties

Names and Identifiers

    • Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-
    • Aconitane-8,14-diol, 20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1alpha,14alpha,16beta)-
    • 11-Ethyl-13-(hydroxymethyl)-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol
    • 32152-70-8
    • Cammaconine
    • Columbiananine
    • DTXSID70954021
    • CHEBI:3340
    • Q27106034
    • 20-ethyl-4-(hydroxymethyl)-1,16-dimethoxyaconitane-8,14-diol
    • C08666
    • (1S,2R,3R,4S,5S,6S,8S,9S,13S,16S,17R)-11-ethyl-13-(hydroxymethyl)-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol
    • Inchi: 1S/C23H37NO5/c1-4-24-10-21(11-25)6-5-17(29-3)23-13-7-12-15(28-2)9-22(27,18(13)19(12)26)14(20(23)24)8-16(21)23/h12-20,25-27H,4-11H2,1-3H3
    • InChI Key: WCEASIFXIDFWHE-UHFFFAOYSA-N
    • SMILES: OC12CC(C3C(C1C(C3)C13C(CCC4(CO)CN(CC)C1C2CC34)OC)O)OC

Computed Properties

  • Exact Mass: 407.267
  • Monoisotopic Mass: 407.267
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 540.5°Cat760mmHg
  • Flash Point: 280.7°C
  • Refractive Index: 1.612
  • LogP: 0.81500

Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)- Related Literature

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